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Compound of Interest

Compound Name: Bohenin

Cat. No.: B3026127 Get Quote

Clarification Regarding "Bohenin"
Initial searches for a chemical compound named "Bohenin" did not yield a definitive match in

established chemical databases. However, "Bohenin" is listed as a synonym for a substance

with the CAS number 77145-68-7, which is a triglyceride composed of behenic and oleic acids.

[1][2] Separately, the chemical "Behenin" (CAS 6916-74-1), also known as glyceryl behenate, is

a distinct compound.[3][4][5]

Given the ambiguity, this guide will focus on the proper disposal procedures for Behenin (CAS

6916-74-1), as it is a more commonly referenced laboratory chemical. Researchers are

strongly advised to verify the exact identity and CAS number of their material before

proceeding with any disposal protocol.

Proper Disposal Procedures for Behenin (CAS 6916-
74-1)
Behenin, a glycerol monoester of behenic acid, is generally not classified as a hazardous

substance.[6] However, proper disposal is crucial to maintain laboratory safety and

environmental standards. The following procedures provide a step-by-step guide for the safe

handling and disposal of Behenin waste.

Data Presentation: Behenin Properties
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Property Value Reference

CAS Number 6916-74-1 [3][7]

Molecular Formula C25H50O4 [5][7]

Molecular Weight 414.66 g/mol [5][7]

Appearance Solid [8]

Hazards

May cause irritation to the

mucous membranes and

upper respiratory system.

[7]

Experimental Protocol: Behenin Waste Disposal
This protocol details the standard operating procedure for the collection and disposal of

Behenin and Behenin-contaminated materials.

1.0 Personal Protective Equipment (PPE)

1.1. Before handling Behenin waste, ensure the following PPE is worn:

Safety goggles with side-shields.[3]
Chemical-resistant gloves (e.g., nitrile).
A lab coat.
In case of dust formation, use a suitable respirator.[3]

2.0 Waste Segregation and Collection

2.1. Solid Waste: 2.1.1. Place all disposable materials contaminated with Behenin, such as

weigh boats, pipette tips, and contaminated gloves, into a designated, clearly labeled non-

hazardous waste container. 2.1.2. The container must be sealable and made of a material

compatible with Behenin.

2.2. Liquid Waste: 2.2.1. While Behenin is a solid at room temperature, any solutions

containing Behenin should be collected in a dedicated, sealed, and clearly labeled non-

hazardous liquid waste container. 2.2.2. Do not mix Behenin waste with other chemical waste
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streams unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

2.3. "Empty" Containers: 2.3.1. "Empty" containers of Behenin should be managed according

to your institution's guidelines. 2.3.2. If required, rinse the container three times with a suitable

solvent. Collect the rinsate as chemical waste. 2.3.3. Deface the original label and dispose of

the rinsed container as directed by your institution's EHS guidelines.

3.0 Disposal Pathway

3.1. Since Behenin is not typically classified as hazardous waste, it can often be disposed of as

general laboratory waste, provided it is not mixed with any hazardous substances.[6] 3.2.

Always consult your institution's EHS office or your local waste disposal regulations to confirm

the appropriate disposal route. 3.3. For final disposal, arrange for the collection of the waste

through your institution's established waste management services.

Mandatory Visualization: Behenin Disposal Workflow
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Start: Behenin Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Contaminated labware)

Solid

Liquid Waste
(Solutions containing Behenin)

Liquid

Step 3a: Collect in Labeled
Non-Hazardous Solid Waste Container

Step 3b: Collect in Labeled
Non-Hazardous Liquid Waste Container

Step 4: Store Securely for Pickup

Step 5: Arrange for Disposal via
Institutional Waste Management

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Behenin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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